(9E)-Dodecen-1-ol-d5
Description
(9E)-Dodecen-1-ol-d5 is a deuterated analog of (E)-9-dodecen-1-ol, a monounsaturated fatty alcohol. The deuterium atoms are typically incorporated at specific positions (e.g., the terminal methyl group or along the carbon chain) to enhance its utility as a stable isotopic tracer in mass spectrometry (MS) and metabolic studies. This compound is structurally characterized by a 12-carbon chain with a double bond at the 9th position (E-configuration) and a hydroxyl group at the terminal carbon. Its deuterated form offers distinct advantages in analytical chemistry, including reduced interference in MS due to mass shifts and improved quantification accuracy in biological matrices .
Properties
CAS No. |
114749-77-8 |
|---|---|
Molecular Formula |
C₁₂H₁₉D₅O |
Molecular Weight |
189.35 |
Synonyms |
(E)-9-Dodecen-11,11,12,12,12-d5-1-ol; (E)-9-Dodecen-1-ol-d5; (E)-9-Dodecenyl Alcohol-d5; trans-9-Dodecen-1-ol-d5; |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues
a. d5-Ethyl Dodecanoate
- Structure : Ester derivative with a deuterated ethyl group (C14H24D5O2).
- Key Differences :
- Applications : Used as an internal standard for lipidomics due to its stability and distinct MS signature .
b. (E)-9-Dodecen-1-ol Acetate
- Structure: Acetylated form of the non-deuterated parent alcohol (C14H26O2).
- Key Differences :
- Applications : Commonly employed in pheromone research and flavor chemistry .
c. N-Dodecanoylcarnitine
Spectroscopic Properties
a. Mass Spectrometry (MS)
b. Nuclear Magnetic Resonance (NMR)
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